![molecular formula C12H12N6O4 B8425152 4-[[3-[(3,5-Dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione](/img/structure/B8425152.png)
4-[[3-[(3,5-Dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione
Description
4-[[3-[(3,5-Dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione is a useful research compound. Its molecular formula is C12H12N6O4 and its molecular weight is 304.26 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H12N6O4 |
|---|---|
Molecular Weight |
304.26 g/mol |
IUPAC Name |
4-[[3-[(3,5-dioxo-1,2,4-triazolidin-4-yl)methyl]phenyl]methyl]-1,2,4-triazolidine-3,5-dione |
InChI |
InChI=1S/C12H12N6O4/c19-9-13-14-10(20)17(9)5-7-2-1-3-8(4-7)6-18-11(21)15-16-12(18)22/h1-4H,5-6H2,(H,13,19)(H,14,20)(H,15,21)(H,16,22) |
InChI Key |
LPAMGKMXPWSRIP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)CN2C(=O)NNC2=O)CN3C(=O)NNC3=O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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